Cas no 1448051-25-9 (N-cyclopentyl-4-(furan-2-yl)methanesulfonylpiperidine-1-carboxamide)

• Product Name: N-cyclopentyl-4-(furan-2-yl)methanesulfonylpiperidine-1-carboxamide
• CAS No: 1448051-25-9
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 6398620
• PubChem ID: 71808908
• Update Time: 2025-05-22

N-cyclopentyl-4-(furan-2-yl)methanesulfonylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-4-(furan-2-yl)methanesulfonylpiperidine-1-carboxamide
• 1448051-25-9
• F6441-4123
• N-cyclopentyl-4-[(furan-2-yl)methanesulfonyl]piperidine-1-carboxamide
• N-cyclopentyl-4-(furan-2-ylmethylsulfonyl)piperidine-1-carboxamide
• AKOS024563907
• N-cyclopentyl-4-((furan-2-ylmethyl)sulfonyl)piperidine-1-carboxamide

• Inchi： 1S/C16H24N2O4S/c19-16(17-13-4-1-2-5-13)18-9-7-15(8-10-18)23(20,21)12-14-6-3-11-22-14/h3,6,11,13,15H,1-2,4-5,7-10,12H2,(H,17,19)
• InChI Key： YKMXKYHAIXKIQX-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)(C1CCN(C(NC2CCCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 340.14567842g/mol
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88Ų

Additional information on N-cyclopentyl-4-(furan-2-yl)methanesulfonylpiperidine-1-carboxamide

N-cyclopentyl-4-(furan-2-yl)methanesulfonylpiperidine-1-carboxamide (CAS No. 1448051-25-9): A Comprehensive Overview

N-cyclopentyl-4-(furan-2-yl)methanesulfonylpiperidine-1-carboxamide (CAS No. 1448051-25-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, combines a piperidine core with a furan-2-yl methanesulfonyl group and a cyclopentyl carboxamide moiety. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and development.

The compound's molecular formula and weight, along with its precise chemical structure, contribute to its distinct physicochemical properties. Researchers are particularly interested in its potential as a bioactive molecule, given the presence of the furan ring, which is known for its role in enhancing pharmacological activity. The sulfonyl group further adds to its versatility, enabling interactions with various biological targets.

In recent years, the demand for N-cyclopentyl-4-(furan-2-yl)methanesulfonylpiperidine-1-carboxamide has surged due to its potential applications in addressing neurological disorders and inflammatory conditions. These areas are among the most searched topics in AI-driven drug discovery platforms, reflecting the growing interest in novel therapeutic agents. The compound's ability to modulate specific enzyme pathways has also made it a subject of study in cancer research, another highly trending topic in scientific communities.

From a synthetic chemistry perspective, the preparation of CAS No. 1448051-25-9 involves multi-step organic reactions, including sulfonylation and carboxamide formation. These processes are often optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. Researchers frequently search for synthetic protocols and scaling-up techniques for such molecules, highlighting the need for detailed methodological insights.

The market dynamics for N-cyclopentyl-4-(furan-2-yl)methanesulfonylpiperidine-1-carboxamide are influenced by its potential in personalized medicine and targeted therapies. With the rise of precision medicine, there is an increasing focus on compounds that can be tailored to individual patient needs. This aligns with the broader trend of AI and machine learning in drug development, where predictive modeling helps identify promising candidates like this one.

Another area of interest is the compound's solubility and stability profiles, which are critical for formulation development. These properties are often searched by pharmaceutical scientists looking to optimize drug delivery systems. The furan moiety, in particular, is known to influence these parameters, making it a key focus in pre-formulation studies.

In conclusion, N-cyclopentyl-4-(furan-2-yl)methanesulfonylpiperidine-1-carboxamide (CAS No. 1448051-25-9) represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, positions it as a valuable compound in the ongoing quest for innovative treatments. As research continues to uncover its full potential, this molecule is likely to remain a topic of interest in both academic and industrial settings.